3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
Description
3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid is a pyrazole-propanoic acid hybrid compound characterized by a central pyrazole ring substituted with a 2-methoxy-5-methylphenyl group at position 1 and methyl groups at positions 3 and 3.
This compound’s structural complexity suggests applications in medicinal chemistry, particularly as a scaffold for anti-inflammatory, antimicrobial, or enzyme-targeting agents.
Properties
Molecular Formula |
C16H20N2O3 |
|---|---|
Molecular Weight |
288.34 g/mol |
IUPAC Name |
3-[1-(2-methoxy-5-methylphenyl)-3,5-dimethylpyrazol-4-yl]propanoic acid |
InChI |
InChI=1S/C16H20N2O3/c1-10-5-7-15(21-4)14(9-10)18-12(3)13(11(2)17-18)6-8-16(19)20/h5,7,9H,6,8H2,1-4H3,(H,19,20) |
InChI Key |
FIHQOWNQFPXHLK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2C(=C(C(=N2)C)CCC(=O)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid typically involves multi-step organic reactions. One common method includes the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the methoxy and methyl substituents. The final step involves the addition of the propanoic acid group.
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the formation of the desired product.
Chemical Reactions Analysis
Types of Reactions
3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.
Scientific Research Applications
3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activities, including anti-inflammatory and antimicrobial properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the production of pharmaceuticals and other chemical products.
Mechanism of Action
The mechanism of action of 3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid with structurally or functionally related propanoic acid derivatives.
Table 1: Structural and Functional Comparison of Propanoic Acid Derivatives
Key Comparisons:
Substituent Effects on Bioactivity: Chlorinated derivatives (e.g., Compound 1 in ) exhibit significant antimicrobial activity due to electron-withdrawing Cl groups enhancing membrane permeability . The target compound lacks halogens but includes a methoxy group, which may reduce electronegativity but improve solubility. Triazolo-pyrimidinyl derivatives () are structurally distinct but share a heterocyclic-propanoid framework. These compounds often target enzymes (e.g., kinases) due to their planar aromatic systems .
Synthetic Accessibility :
- Most analogs (e.g., ) are synthesized via condensation or cyclization reactions. The target compound’s 2-methoxy-5-methylphenyl group may require regioselective substitution, increasing synthetic complexity compared to simpler phenyl derivatives.
Commercial and Research Relevance: Chlorinated propanoic acids () are natural products with ecological significance, while triazolo derivatives () and cyanoethyl-pyrazoles () are synthetic research tools . The target compound’s absence from commercial catalogs suggests it remains under preclinical investigation.
Research Findings and Implications
- Antimicrobial Potential: The marine-derived chlorinated analogs () demonstrate that phenylpropanoic acid derivatives can achieve selective activity against Gram-positive and Gram-negative bacteria. The target compound’s methoxy group may reduce direct antimicrobial efficacy but could mitigate toxicity .
- Enzyme Inhibition: Triazolo-pyrimidinyl derivatives () highlight the importance of fused heterocycles in enzyme binding.
Biological Activity
3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid is a synthetic compound derived from the pyrazole family, known for its diverse biological activities. This article explores its pharmacological properties, including antibacterial, antifungal, and anti-inflammatory effects, supported by relevant case studies and research findings.
Antibacterial Activity
Recent studies have highlighted the antibacterial properties of various pyrazole derivatives, including our compound of interest. For instance, in vitro tests have demonstrated significant activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for similar compounds in the pyrazole class ranged from 0.0039 to 0.025 mg/mL against Staphylococcus aureus and Escherichia coli .
Table 1: Antibacterial Activity of Related Pyrazole Compounds
| Compound Name | MIC (mg/mL) | Target Bacteria |
|---|---|---|
| Compound A | 0.0039 | S. aureus |
| Compound B | 0.025 | E. coli |
| Compound C | 0.010 | Pseudomonas aeruginosa |
Antifungal Activity
Moreover, the antifungal potential of pyrazole derivatives has been documented, with compounds exhibiting MIC values ranging from 16.69 to 78.23 µM against Candida albicans . The structure-activity relationship (SAR) studies suggest that the presence of specific substituents on the phenyl ring enhances antifungal activity.
Table 2: Antifungal Activity of Pyrazole Derivatives
| Compound Name | MIC (µM) | Target Fungi |
|---|---|---|
| Compound D | 16.69 | C. albicans |
| Compound E | 56.74 | Fusarium oxysporum |
Anti-inflammatory Effects
Research has also indicated that pyrazole derivatives can exhibit anti-inflammatory properties by inhibiting cyclooxygenase enzymes (COX-1 and COX-2), which play a crucial role in inflammation pathways . This inhibition can lead to reduced production of prostaglandins, thereby alleviating symptoms associated with inflammatory diseases.
Case Studies
- Study on Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of several pyrazole derivatives, including our compound, demonstrating that modifications at the phenyl position significantly influenced bioactivity . The study concluded that compounds with methoxy groups showed enhanced activity due to improved solubility and interaction with bacterial membranes.
- Inflammatory Response Evaluation : Another research focused on the anti-inflammatory effects of a related pyrazole compound in animal models of arthritis. The results indicated a marked reduction in swelling and pain, attributed to decreased levels of inflammatory cytokines .
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